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Compound of Interest

Compound Name: 5-Amino-2-methoxypyridine

Cat. No.: B105479

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physicochemical properties of chemical reagents is paramount. This guide provides a
detailed overview of the solubility and stability of 5-Amino-2-methoxypyridine, a versatile
intermediate used in the synthesis of pharmaceuticals, agrochemicals, and fine chemicals.[1]

Physicochemical Properties

5-Amino-2-methoxypyridine, with the CAS number 6628-77-9, is a yellow-brown or red to
very dark red liquid at room temperature.[2][3] It serves as a crucial reagent in the synthesis of
various compounds, including potent and selective PI3K inhibitors and high-affinity antagonists
for the OX2 receptor.[2][4]

Table 1: General Physicochemical Properties of 5-Amino-2-methoxypyridine
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Property Value Reference
Molecular Formula CeHsN20 [51[6]
Molecular Weight 124.14 g/mol [5]1[6]
Melting Point 29-31 °C (lit) [21[7]
Boiling Point 85-90 °C at 1 mmHg (lit.) [21[7]
Flash Point >113 °C (>230 °F) [2][7]
Refractive Index n20/D 1.575 (lit.) [21[7]
pKa 4.33 £ 0.10 (Predicted) [2][3]
Solubility Profile

The solubility of 5-Amino-2-methoxypyridine has been qualitatively described in several

common laboratory solvents. For drug development and formulation, quantitative data in

agueous and co-solvent systems is critical.

Table 2: Solubility Data for 5-Amino-2-methoxypyridine

Solvent Solubility Remarks Reference
Water Slightly soluble - [21[31[5]
Chloroform Slightly soluble - [2]
Methanol Slightly soluble - [2]
10% DMSO / 40% _ _
> 2.5 mg/mL (20.14 Clear solution; for in
PEG300 / 5% Tween- _ _ (81191
) mM) Vivo experiments.
80/ 45% Saline
10% DMSO / 90% , ,
] > 2.5 mg/mL (20.14 Clear solution; for in
(20% SBE-B-CD in _ _ [8][9]
mM) vivo experiments.

Saline)
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The following protocol is adapted from methodologies used for preparing 5-Amino-2-
methoxypyridine for in vivo studies.[8][9] This method can be used to assess solubility in
various vehicle formulations.

Objective: To determine the solubility of 5-Amino-2-methoxypyridine in a specified co-solvent
system.

Materials:

e 5-Amino-2-methoxypyridine
o Dimethyl sulfoxide (DMSOQO)

e PEG300

e Tween-80

» Saline (0.9% NacCl in ddH20)
» Vortex mixer

» Sonicator

e Analytical balance

e Volumetric flasks and pipettes
Procedure:

e Prepare a Stock Solution: Accurately weigh and dissolve a known amount of 5-Amino-2-
methoxypyridine in DMSO to create a concentrated stock solution (e.g., 25 mg/mL).

e Solvent Addition: In a clean vial, add the co-solvents in the specified order and volumetric
ratio. For example, for the "Protocol 1" vehicle:

o Add 400 pL of PEG300.

o Add 100 pL of the DMSO stock solution and mix thoroughly.
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o Add 50 pL of Tween-80 and mix until the solution is homogeneous.

o Add 450 pL of Saline to reach a final volume of 1 mL.

Observation and Dissolution Assistance:

o Visually inspect the solution for any precipitation or phase separation.

o If undissolved material is present, use a vortex mixer and/or sonication to aid dissolution.
Gentle heating may also be applied.[8][9]

Equilibration: Allow the solution to equilibrate at a controlled temperature (e.g., room
temperature) for a specified period (e.g., 24 hours) to ensure saturation is reached.

Quantification: After equilibration, centrifuge the sample to pellet any undissolved solid.
Carefully collect the supernatant and analyze the concentration of 5-Amino-2-
methoxypyridine using a validated analytical method, such as High-Performance Liquid
Chromatography (HPLC).
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Caption: Experimental workflow for solubility determination.

Stability Profile

Stability data is crucial for determining appropriate storage conditions and shelf-life. While
specific degradation kinetics for 5-Amino-2-methoxypyridine are not readily available in the
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public domain, information on storage and potential degradation pathways for structurally
related compounds can guide stability assessment.

Table 3: Recommended Storage and Handling Conditions

Condition Recommendation Rationale Reference

To minimize thermal

Temperature 2-8°C ] [21[51[7]
degradation.
Tightly closed To prevent oxidation
Atmosphere container, dry and and hydrolysis from [10]
well-ventilated place. atmospheric moisture.
_ _ To prevent
Light Protect from light ) [6][8]
photodegradation.

] ] The compound is
Avoid contact with - o
_ _ _ classified as an irritant
Handling skin and eyes. Avoid ) [5][10]
. , and harmful if
inhalation of vapor.
swallowed.

Based on the chemical structure of 5-Amino-2-methoxypyridine (an electron-rich aromatic
amine), several degradation pathways are plausible, particularly under stress conditions such
as exposure to light, extreme pH, or oxidizing agents.[11]

o Oxidation: The amino group and the electron-rich pyridine ring are susceptible to oxidation.
This can be initiated by atmospheric oxygen, metal ions, or other oxidizing agents, potentially
leading to the formation of colored impurities.

o Photodegradation: Aromatic amines can be sensitive to light, especially UV radiation.[11]
This energy can lead to the formation of reactive species and subsequent degradation of the
molecule.

o Hydrolysis: While the methoxy group is generally stable, under strong acidic or basic
conditions, hydrolysis could occur. The amino group's linkage to the pyridine ring may also
be susceptible to hydrolysis under extreme pH conditions.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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